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Compound of Interest

Compound Name: 2-(Benzylthio)-1H-benzimidazole

Cat. No.: B188078 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization

of 2-(benzylthio)-1H-benzimidazole in material science, with a primary focus on its application

as a corrosion inhibitor.

Application: Corrosion Inhibition
2-(benzylthio)-1H-benzimidazole and its derivatives have demonstrated significant potential

as effective corrosion inhibitors for various metals and alloys, particularly in acidic

environments.[1][2] The inhibitive properties are attributed to the molecule's ability to adsorb

onto the metal surface, forming a protective barrier that isolates the metal from the corrosive

medium.

Mechanism of Action
The corrosion inhibition mechanism of 2-(benzylthio)-1H-benzimidazole involves the

adsorption of its molecules onto the metal surface. This adsorption process can occur through:

Physisorption: Involving electrostatic interactions between the charged metal surface and the

protonated benzimidazole molecule.
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Chemisorption: Involving the sharing of electrons between the d-orbitals of the metal atoms

and the lone pairs of electrons on the nitrogen and sulfur atoms of the benzimidazole ring, as

well as the π-electrons of the aromatic rings.[1]

The adsorption of 2-(benzylthio)-1H-benzimidazole on metal surfaces has been found to

obey the Langmuir adsorption isotherm.[1] The protective film formed by the inhibitor molecules

effectively blocks the active sites for corrosion, thereby reducing the corrosion rate.
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Figure 1: Corrosion inhibition mechanism of 2-(benzylthio)-1H-benzimidazole.
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Quantitative Data
The following tables summarize the quantitative data regarding the corrosion inhibition

performance of 2-(benzylthio)-1H-benzimidazole and its derivatives.

Table 1: Corrosion Inhibition Efficiency of 2-((benzylthio)methyl)-1H-benzo[d]imidazole for

Aluminum in 1 M Nitric Acid[1]

Concentration (mM) Temperature (K) Inhibition Efficiency (%)

0.001 298 78.54

0.005 298 86.23

0.01 298 90.12

0.05 298 93.87

0.1 298 96.09

0.1 308 92.15

0.1 318 87.56

0.1 328 81.34

0.1 338 74.92

Table 2: Thermodynamic Parameters for Adsorption of Benzimidazole Derivatives on Carbon

Steel in 1 M HCl[2]

Inhibitor Concentration (M) ΔG°ads (kJ mol-1)
Adsorption
Isotherm

(1H-benzimidazol-2-

yl)methanethiol (LF1)
10-3 -40.0 Langmuir

1-dodecyl-2-

((dodecylthio)methyl)-

1H-benzimidazole

(LF2)

10-3 -43.1 Langmuir
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Experimental Protocols
Protocol 2.1: Synthesis of 2-(benzylthio)-1H-
benzimidazole[3][4]
This protocol describes the synthesis of 2-(benzylthio)-1H-benzimidazole from 2-

mercaptobenzimidazole and benzyl chloride.

Materials:

2-mercaptobenzimidazole

Benzyl chloride (chloromethyl benzene)

Ethanol

Potassium bicarbonate (5% solution)

Silica gel for column chromatography

Ethyl acetate

Hexane

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Magnetic stirrer

Filtration apparatus (Büchner funnel, filter paper)

Chromatography column

Rotary evaporator
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Procedure:

In a round-bottom flask, dissolve 2-mercaptobenzimidazole (1.00 g, 6.66 mmol) in ethanol.

Add benzyl chloride (1.01 g, 7.99 mmol) to the solution.

Reflux the mixture for 2 hours with constant stirring.

After cooling to room temperature, neutralize the reaction medium with a 5% potassium

bicarbonate solution until a precipitate is formed.

Filter the resulting precipitate, wash it with cold ethanol, and dry it.

Purify the crude product by column chromatography on silica gel using an eluent mixture of

ethyl acetate/hexane (30/70 v/v).

Evaporate the solvent from the collected fractions containing the pure product using a rotary

evaporator to obtain 2-(benzylthio)-1H-benzimidazole as crystals.
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Figure 2: Workflow for the synthesis of 2-(benzylthio)-1H-benzimidazole.
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Protocol 2.2: Evaluation of Corrosion Inhibition by
Weight Loss Method[1]
This protocol details the procedure for assessing the corrosion inhibition efficiency of 2-
(benzylthio)-1H-benzimidazole using the weight loss method.

Materials:

Metal coupons (e.g., aluminum) of known dimensions

Corrosive medium (e.g., 1 M nitric acid)

2-(benzylthio)-1H-benzimidazole (inhibitor)

Acetone

Distilled water

Abrasive paper (e.g., emery paper)

Equipment:

Analytical balance (precision of 0.1 mg)

Water bath or thermostat

Beakers

Desiccator

Procedure:

Coupon Preparation:

Mechanically polish the metal coupons with emery paper of different grades.

Degrease the coupons by washing with acetone.

Rinse with distilled water and dry thoroughly.
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Weigh the prepared coupons accurately using an analytical balance (Winitial).

Inhibitor Solution Preparation:

Prepare a stock solution of 2-(benzylthio)-1H-benzimidazole in the corrosive medium.

From the stock solution, prepare a series of test solutions with different inhibitor

concentrations (e.g., 10-3 mM to 5 mM).

Immersion Test:

Immerse one prepared coupon in a beaker containing the corrosive medium without the

inhibitor (blank).

Immerse one prepared coupon in each of the beakers containing the test solutions with

different inhibitor concentrations.

Place the beakers in a water bath maintained at a constant temperature (e.g., 298 K) for a

specific immersion period (e.g., 24 hours).

Coupon Cleaning and Final Weighing:

After the immersion period, remove the coupons from the solutions.

Clean the coupons by immersing them in a cleaning solution (e.g., a mixture of nitric acid

and dichromate solution for aluminum) to remove corrosion products.

Rinse the cleaned coupons with distilled water and acetone.

Dry the coupons in a desiccator and weigh them accurately (Wfinal).

Calculations:

Corrosion Rate (CR): CR = (Winitial - Wfinal) / (A * t) where A is the surface area of the

coupon and t is the immersion time.

Inhibition Efficiency (IE %): IE % = [(CRblank - CRinhibitor) / CRblank] * 100 where

CRblank is the corrosion rate in the absence of the inhibitor and CRinhibitor is the
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corrosion rate in the presence of the inhibitor.

Note: The provided protocols are generalized based on the cited literature. Researchers should

consult the specific research papers for detailed parameters and safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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